Cas no 1448132-88-4 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1448132-88-4
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 6169667
• PubChem ID: 71793015
• Update Time: 2025-06-14

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 1-(5-METHYL-1,2-OXAZOLE-3-CARBONYL)-4-[5-(THIOPHEN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDINE
• (5-methylisoxazol-3-yl)(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1448132-88-4
• (5-methyl-1,2-oxazol-3-yl)-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• F6245-1189
• AKOS024543127

• Inchi： 1S/C16H16N4O3S/c1-10-8-13(19-23-10)16(21)20-5-2-11(3-6-20)14-17-18-15(22-14)12-4-7-24-9-12/h4,7-9,11H,2-3,5-6H2,1H3
• InChI Key： CDXRWFJHUFKXHF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(C2CCN(C(C3C=C(C)ON=3)=O)CC2)O1

Computed Properties

• Exact Mass: 344.09431156g/mol
• Monoisotopic Mass: 344.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine

Recent Advances in the Study of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1448132-88-4)

The compound 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1448132-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. The presence of both oxazole and oxadiazole rings in its structure suggests potential interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents. Preliminary data indicate that this compound exhibits moderate to high binding affinity for certain protein targets, although further validation is required to confirm these findings.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which could facilitate further pharmacological evaluations. The improved synthesis involves a series of condensation and cyclization reactions, yielding the target compound with high purity and yield. This development is critical for enabling large-scale studies and potential clinical applications.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine exhibits inhibitory effects on specific enzymes implicated in inflammatory and oncogenic processes. For instance, it has shown promising activity against kinases involved in cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are highly sought after in cancer therapy.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding modes and interactions with its putative targets. These simulations suggest that the oxadiazole and thiophene moieties play a crucial role in stabilizing the compound within the active sites of target proteins. Such insights are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to improve pharmacokinetic properties and in vivo efficacy evaluations in relevant disease models.

In conclusion, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities make it a valuable tool for exploring new therapeutic avenues. Continued research efforts will be essential to fully elucidate its potential and overcome existing limitations.